Cas no 2229538-53-6 (2-methoxy-4-nitrobenzene-1-carbothioamide)

• Product Name: 2-methoxy-4-nitrobenzene-1-carbothioamide
• CAS No: 2229538-53-6
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 6000959
• PubChem ID: 53797572
• Update Time: 2025-05-20

2-methoxy-4-nitrobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-nitrobenzene-1-carbothioamide
• EN300-1758941
• 2229538-53-6

• Inchi： 1S/C8H8N2O3S/c1-13-7-4-5(10(11)12)2-3-6(7)8(9)14/h2-4H,1H3,(H2,9,14)
• InChI Key： FGCAPGOMGWWKRK-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1OC)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 212.02556330g/mol
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-methoxy-4-nitrobenzene-1-carbothioamide

Comprehensive Overview of 2-Methoxy-4-nitrobenzene-1-carbothioamide (CAS No. 2229538-53-6): Properties, Applications, and Research Insights

2-Methoxy-4-nitrobenzene-1-carbothioamide (CAS No. 2229538-53-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitro-substituted benzene derivative, characterized by a methoxy group at the 2-position and a carbothioamide functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₈H₈N₂O₃S and molecular weight of 212.23 g/mol make it particularly relevant for designing bioactive molecules targeting enzyme inhibition pathways.

Recent studies highlight the compound’s role in developing antimicrobial agents and herbicides, aligning with growing interest in sustainable agriculture and drug-resistant pathogen solutions. Researchers frequently search for "nitrobenzene derivatives in drug discovery" or "carbothioamide applications," reflecting its relevance in modern R&D. The methoxy-nitro substitution pattern enhances electron-withdrawing properties, which is critical for interactions with biological targets, as discussed in recent publications on structure-activity relationships (SAR).

From a synthetic perspective, 2-methoxy-4-nitrobenzene-1-carbothioamide is synthesized via controlled nitration of 2-methoxybenzene followed by thioamidation. Its crystalline form (typically yellow needles) and moderate solubility in polar solvents like DMSO facilitate laboratory-scale applications. Analytical techniques such as HPLC and LC-MS are commonly employed for purity validation, addressing industry demands for "high-purity chemical intermediates"—a trending search term among quality control professionals.

Environmental and safety profiles of this compound are rigorously evaluated. While not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its nitroaromatic nature. This aligns with increasing searches for "green chemistry alternatives" and "benign synthetic routes," emphasizing the need for sustainable practices in chemical manufacturing.

In material science, the compound’s electron-deficient aromatic system shows promise in designing organic semiconductors—a hotspot for renewable energy research. Patent analyses reveal growing IP activity around similar nitro-thioamide structures, particularly in photovoltaic applications, responding to queries like "nitroaromatics in OLEDs."

Future directions include exploring 2-methoxy-4-nitrobenzene-1-carbothioamide as a precursor for heterocyclic compounds such as thiazoles, addressing the pharmaceutical industry’s demand for "novel nitrogen-sulfur heterocycles." Its compatibility with click chemistry and catalytic amidation further expands its utility, as evidenced by rising scholarly citations.